- Octachloroazulene, Journal of the American Chemical Society, 2002, 124(51), 15302-15307
Cas no 58863-14-2 (1,2,3,4,5,6,7-Heptachloronaphthalene (>90%))
58863-14-2 structure
Product Name:1,2,3,4,5,6,7-Heptachloronaphthalene (>90%)
CAS No:58863-14-2
MF:C10HCl7
MW:369.285936117172
CID:1067005
PubChem ID:107818
Update Time:2025-04-20
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Chemical and Physical Properties
Names and Identifiers
-
- PN-73S
- 1-(2-phenylethylcarbamothioyl)piperidine-4-carboxamide
- 1,2,3,4,5,6,7-Heptachloronaphthalene
- 1,2,3,4,5,6,7-Heptachloronaphthalene (>90%)
- Naphthalene, 1,2,3,4,5,6,7-heptachloro-
- DTXSID10871440
- Naphthalene, 1,2,3,4,5,6,7-heptachloro
- 1H-Heptachloronaphthalene; PCN 73
- NS00098502
- 1,2,3,4,5,6,7-Heptachloronaphthalene 100 microg/mL in Nonane
- HEPTACHLORONAPHTHALENE
- 58863-14-2
- 1H-Heptachloronaphthalene
- 32241-08-0
- SCHEMBL11343864
-
- Inchi： 1S/C10HCl7/c11-3-1-2-4(7(14)6(3)13)8(15)10(17)9(16)5(2)12/h1H
- InChI Key： NDZIBNJHNBUHKW-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=C2C=C(C(=C(C2=1)Cl)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 365.79013
- Monoisotopic Mass: 365.789794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H265210-1mg |
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) |
58863-14-2 | 1mg |
$ 178.00 | 2023-09-07 | ||
| TRC | H265210-10mg |
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) |
58863-14-2 | 10mg |
$ 1418.00 | 2023-09-07 | ||
| A2B Chem LLC | AX38809-1mg |
1,2,3,4,5,6,7-Heptachloronaphthalene |
58863-14-2 | 1mg |
$281.00 | 2023-12-30 | ||
| A2B Chem LLC | AX38809-10mg |
1,2,3,4,5,6,7-Heptachloronaphthalene |
58863-14-2 | 10mg |
$1397.00 | 2023-12-30 |
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Production Method
Production Method 1
Reaction Conditions
1.15 h, reflux
1.1R:S8, 160°C; 8 h, 225°C; 3 d, 210°C
2.1R:H2O2, R:O(C(=O)CF3)2, S:H2O, 2 h, -10°C
2.2R:H2SO4, 1 h, rt
2.3S:CH2Cl2
3.1S:CH2Cl2, 5 h, 0°C; 2 h, 0°C → rt
4.1R:SO2Cl2, overnight, rt
5.11 h, 250°C
1.1R:S8, 160°C; 8 h, 225°C; 3 d, 210°C
2.1R:H2O2, R:O(C(=O)CF3)2, S:H2O, 2 h, -10°C
2.2R:H2SO4, 1 h, rt
2.3S:CH2Cl2
3.1S:CH2Cl2, 5 h, 0°C; 2 h, 0°C → rt
4.1R:SO2Cl2, overnight, rt
5.11 h, 250°C
Reference
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Raw materials
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Preparation Products
1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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